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Compound of Interest

Compound Name: Tafluprost-d4

Cat. No.: B10765155

Get Quote

Executive Summary & Risk Categorization[1]
Tafluprost-d4 is a deuterated internal standard used primarily in mass spectrometry (LC-

MS/MS) for the quantification of Tafluprost. While often handled in milligram or microgram

quantities, its biological potency matches that of the parent compound.

Crucial Operational Directive: The presence of deuterium atoms (isotopic labeling) does not

mitigate the toxicological profile of the molecule. You must treat Tafluprost-d4 with the same

high-level precautions as the pharmacologically active parent drug.

Hazard Profile & Data
The primary driver for strict disposal protocols is Reproductive Toxicity (H360). Prostaglandin

analogs are potent smooth muscle agonists; accidental absorption can induce uterine

contractions and endanger pregnancy.
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Parameter Specification Operational Implication

GHS Classification Repro. Tox. 1B (H360)
Zero-tolerance for skin contact

or aerosolization.

Secondary Hazard Flam. Liq. 2 (H225)

Often supplied in Methyl

Acetate; requires flammables

segregation.

Target Organs Eye, Smooth Muscle

Eye protection (goggles) is

mandatory; face shield

recommended for stock

handling.

Solubility Lipophilic (Organic Soluble)

Do not use water for initial

cleanup. Use organic solvents

(EtOH/MeOH).

Disposal Code Non-Creditable Haz. Waste

NO SINK DISPOSAL. Strict

adherence to EPA 40 CFR Part

266 Subpart P.

The "Zero-Discharge" Principle
As a Senior Scientist, I cannot overstate the importance of the Sewer Ban. Under 40 CFR Part

266 Subpart P, hazardous waste pharmaceuticals—including research standards like

Tafluprost-d4—are prohibited from being discharged into municipal sewer systems.

Why?

Bioaccumulation: Prostaglandins are stable lipids that can persist in aquatic environments.

Ecological Impact: Even trace amounts can disrupt the reproductive cycles of aquatic life

(e.g., fish spawning).

Regulatory Liability: Violation of the sewer ban constitutes a significant RCRA infraction.

Operational Disposal Workflow
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The following flowchart outlines the decision logic for disposing of Tafluprost-d4 waste. This is

a self-validating system: if you cannot confirm the path, the default is always High-Temperature

Incineration.
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Figure 1: Decision logic for Tafluprost-d4 waste streams. Note the critical prohibition of sewer

disposal due to aquatic toxicity.

Detailed Disposal Protocols
Scenario A: Expired Stock Solutions (Liquid)
Context: You have a vial of Tafluprost-d4 in Methyl Acetate that has degraded or expired.

Do Not Decant: Do not attempt to pour the small volume out of the vial. The risk of spillage or

aerosolization outweighs the benefit of bulking.

Primary Containment: Keep the cap tightly closed. Place the entire vial into a larger, sealable

hazardous waste container (e.g., a wide-mouth HDPE jar).

Solvent Compatibility: Ensure the waste container is rated for Flammable Solvents (Methyl

Acetate has a flashpoint of -10°C).

Labeling: Apply a hazardous waste label.

Constituents: Methyl Acetate, Tafluprost-d4.[1][2]

Hazards: Flammable, Reproductive Toxin.[3]

Scenario B: Solid Waste (Pipette Tips, Vials, Gloves)
Context: Routine LC-MS preparation generates contaminated consumables.

Segregation: Do not mix with general trash or biohazard (autoclave) bags. Autoclaving does

not destroy this chemical; it may volatilize it.

Containment: Collect in a dedicated "Chemically Contaminated Sharps/Solids" bin.

Double Bagging: If using soft bags, double bag to prevent puncture and leakage.

Final Fate: This stream must go to Incineration, not landfill.

Scenario C: Decontamination of Surfaces
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Context: You have weighed out solid powder or pipetted stock on a benchtop.

Scientific Rationale: Tafluprost is lipophilic. Water will bead up and spread the contamination

rather than remove it.

Solvent Wash (Step 1): Apply Ethanol (70%+) or Methanol to a paper towel (do not spray

directly to avoid aerosols) and wipe the area. This solubilizes the lipid-like prostaglandin.

Surfactant Wash (Step 2): Follow with a soap/detergent and water wipe to remove the

solvent residue.

Disposal of Wipes: The solvent-soaked wipes from Step 1 are Hazardous Solid Waste

(Scenario B). Do not throw them in the regular trash.

Regulatory Compliance (US Focus)
Adherence to these regulations is not optional. It is the foundation of your laboratory's license

to operate.

EPA 40 CFR Part 266 Subpart P: Specifically addresses "Hazardous Waste

Pharmaceuticals."[4][5][6] It mandates that healthcare and research facilities treat these

compounds as non-creditable hazardous waste.

RCRA Classification: While Tafluprost is not explicitly "P-listed" (acutely toxic) by name in 40

CFR 261.33, it exhibits the characteristic of toxicity (Reproductive) and, if in methyl acetate,

ignitability (D001).

OSHA Hazard Communication (29 CFR 1910.1200): All personnel must be briefed on the

reproductive hazards before handling the deuterium-labeled standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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